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Compound of Interest

Compound Name: 2-(Dimethylamino)propanoic acid

CAS No.: 19701-89-4

Cat. No.: B123415

Get Quote

Introduction
Enantiopure 2-(Dimethylamino)propanoic acid, also known as N,N-Dimethylalanine, is a

crucial chiral building block in the synthesis of various pharmaceuticals and other biologically

active molecules. Its stereochemistry is often critical for the efficacy and safety of the final

product. This document provides a detailed protocol for the synthesis of enantiopure L- and D-

2-(Dimethylamino)propanoic acid via the reductive methylation of the corresponding

enantiopure alanine. This method, known as the Eschweiler-Clarke reaction, is a well-

established and reliable procedure that proceeds with retention of configuration at the chiral

center.

Reaction Principle
The Eschweiler-Clarke reaction is a method for the methylation of a primary or secondary

amine using an excess of formic acid and formaldehyde. The reaction proceeds via a two-step

mechanism. First, the amine reacts with formaldehyde to form a Schiff base (iminium ion).

Subsequently, the formic acid acts as a hydride donor, reducing the iminium ion to the

methylated amine. In this specific application, two successive methylations occur to convert the

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b123415#bc-rfq
https://www.benchchem.com/product/b123415/docs?utm_src=pdf-body#application-note-protocol-synthesis-of-enantiopure-2-dimethylamino-propanoic-acid
https://www.benchchem.com/product/b123415/docs?utm_src=pdf-body#application-note-protocol-synthesis-of-enantiopure-2-dimethylamino-propanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


primary amino group of alanine into a tertiary dimethylamino group. A key advantage of this

method is that it typically does not racemize the chiral center.

Experimental Protocol
This protocol describes the synthesis of L-2-(Dimethylamino)propanoic acid from L-Alanine.

The same procedure can be applied to D-Alanine to obtain D-2-(Dimethylamino)propanoic
acid.

Materials:

L-Alanine (or D-Alanine)

Formaldehyde (37% solution in water)

Formic acid (88-98%)

Hydrochloric acid (concentrated)

Ethanol

Diethyl ether

Deionized water

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Rotary evaporator

pH meter or pH paper

Standard laboratory glassware

Procedure:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b123415/docs?utm_src=pdf-body#application-note-protocol-synthesis-of-enantiopure-2-dimethylamino-propanoic-acid
https://www.benchchem.com/product/b123415/docs?utm_src=pdf-body#application-note-protocol-synthesis-of-enantiopure-2-dimethylamino-propanoic-acid
https://www.benchchem.com/product/b123415/docs?utm_src=pdf-body#application-note-protocol-synthesis-of-enantiopure-2-dimethylamino-propanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add L-Alanine (e.g., 0.1 mol).

Reagent Addition: To the flask, add a 37% aqueous solution of formaldehyde (e.g., 0.25 mol)

followed by the cautious addition of formic acid (e.g., 0.25 mol).

Reflux: Heat the reaction mixture to reflux (approximately 100-110 °C) using a heating

mantle. Maintain the reflux with vigorous stirring for a period of 4-8 hours. The reaction

progress can be monitored by thin-layer chromatography (TLC).

Workup: After the reaction is complete, allow the mixture to cool to room temperature.

Concentrate the mixture under reduced pressure using a rotary evaporator to remove excess

formic acid, formaldehyde, and water.

Acidification and Isolation: Dissolve the resulting residue in a minimal amount of water and

acidify to a pH of approximately 1 with concentrated hydrochloric acid. This will precipitate

the hydrochloride salt of the product.

Purification: The crude product can be purified by recrystallization. A common solvent system

for recrystallization is ethanol/diethyl ether. Dissolve the crude product in a minimal amount

of hot ethanol and then add diethyl ether until turbidity is observed. Allow the solution to cool

slowly to induce crystallization.

Drying: Collect the crystalline product by filtration, wash with a small amount of cold diethyl

ether, and dry under vacuum.

Characterization: The final product should be characterized to confirm its identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical

structure.

Mass Spectrometry (MS): To determine the molecular weight.

Polarimetry: To measure the specific rotation and confirm the enantiomeric purity.

Quantitative Data Summary
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The following table summarizes typical quantitative data for the synthesis of enantiopure 2-
(Dimethylamino)propanoic acid.

Parameter
L-2-
(Dimethylamino)propanoic
acid

D-2-
(Dimethylamino)propanoic
acid

Starting Material L-Alanine D-Alanine

Typical Yield 75-90% 75-90%

Enantiomeric Excess (ee) >99% >99%

Specific Rotation Reported values vary Reported values vary

Melting Point (°C) Varies with salt form Varies with salt form
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Caption: Workflow for the synthesis of enantiopure L-2-(Dimethylamino)propanoic acid.
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Reaction Mechanism: Eschweiler-Clarke
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Caption: Simplified mechanism of the Eschweiler-Clarke reaction for N,N-dimethylation.

To cite this document: BenchChem. [Application Note & Protocol: Synthesis of Enantiopure
2-(Dimethylamino)propanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123415/docs#application-note-protocol-synthesis-of-
enantiopure-2-dimethylamino-propanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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